Cas no 56594-69-5 (1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)-)

• Product Name: 1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)-
• CAS No: 56594-69-5
• MF: C₁₀F₁₂
• MW: 348.087844848633
• CID: 348432
• PubChem ID: 12521072
• Update Time: 2025-04-19

1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1,1,2,2,3,4,5,6,7-nonafluoro-2,3-dihydro-3-(trifluoromethyl)-
• 1,1,2,2,3,4,5,6,7-nonafluoro-3-(trifluoromethyl)indene
• 56594-69-5
• perfluoromethylindan
• 1,1,2,2,3,4,5,6,7-Nonafluoro-3-(trifluoromethyl)-2,3-dihydro-1H-indene
• SCHEMBL7052195
• Perfluoro-1-methylindane
• DTXSID70501195

• Inchi： 1S/C10F12/c11-3-1-2(4(12)6(14)5(3)13)8(16,17)9(18,19)7(1,15)10(20,21)22
• InChI Key： QFEAAXPVUPDIKO-UHFFFAOYSA-N
• SMILES： FC1(C(F)(F)F)C2C(=C(C(=C(C=2C(C1(F)F)(F)F)F)F)F)F

Computed Properties

• Exact Mass: 347.9808
• Monoisotopic Mass: 347.9808379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes